Cas no 2246885-43-6 (2-[(4,4-Dimethylcyclohexylidene)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-[(4,4-Dimethylcyclohexylidene)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a cyclic boronic ester featuring a sterically hindered cyclohexylidene moiety. This compound is valued for its stability under ambient conditions, making it suitable for storage and handling in synthetic applications. The dioxaborolane framework enhances its reactivity in Suzuki-Miyaura cross-coupling reactions, while the bulky substituents improve selectivity in transformations. Its well-defined structure ensures consistent performance in organoboron chemistry, particularly in the construction of complex molecular architectures. The compound’s robustness and predictable reactivity profile make it a reliable intermediate for pharmaceutical and materials science research.
2-[(4,4-Dimethylcyclohexylidene)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
2246885-43-6 structure
Product Name:2-[(4,4-Dimethylcyclohexylidene)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:2246885-43-6
MF:C15H27BO2
MW:250.1847
CID:5012689
PubChem ID:146048548
Update Time:2025-10-28

2-[(4,4-Dimethylcyclohexylidene)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-[(4,4-Dimethylcyclohexylidene)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-((44-dimethylcyclohexylidene)methyl)-4455-tetramethyl-132-dioxaborolane
    • 2246885-43-6
    • EN300-703516
    • 2-((4,4-dimethylcyclohexylidene)methyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • Z2327672872
    • G79456
    • Inchi: 1S/C15H27BO2/c1-13(2)9-7-12(8-10-13)11-16-17-14(3,4)15(5,6)18-16/h11H,7-10H2,1-6H3
    • InChI Key: QUTLYUKOYPLFKU-UHFFFAOYSA-N
    • SMILES: O1B(/C(/[H])=C2/C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C/2([H])[H])OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 250.2104103g/mol
  • Monoisotopic Mass: 250.2104103g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5

2-[(4,4-Dimethylcyclohexylidene)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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2-((4,4-dimethylcyclohexylidene)methyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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Enamine
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Enamine
EN300-703516-0.1g
2-[(4,4-dimethylcyclohexylidene)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
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Enamine
EN300-703516-0.25g
2-[(4,4-dimethylcyclohexylidene)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
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Enamine
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Enamine
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Enamine
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